Cas no 6004-38-2 (Tetrahydrodicyclopentadiene)

• Product Name: Tetrahydrodicyclopentadiene
• CAS No: 6004-38-2
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 1032306
• PubChem ID: 17795
• Update Time: 2025-11-02

Tetrahydrodicyclopentadiene Chemical and Physical Properties

Names and Identifiers

• Octahydro-1H-4,7-methanoindene
• Bicyclo[2.2.1]heptane, 2,3-(1,3-propanediyl)-
• 2,3-Trimethylenenorbornane
• 4,7-Methanoindan, hexahydro-
• 6]DECANE
• Bicyclo(2.2.1)heptane, 2,3-(1,3-propanediyl)-
• Hexadyro, 4,7-methaneindene
• Hexahydro-4,7-methanoindan
• Norbornane, 2,3-trimethylene-
• NSC 22464
• Octahydro-4,7-methano indene
• Octahydro-4,7-methano-1H-indene
• Tetrahydrocyclopentadiene dimer
• Tetrahydrodicyclopentadiene
• Tricyclo(5.2.1.0(2,6))decane
• Tricyclo[5.1.0-2.6]decane
• Tricyclo[5.2.1.0(sup2,6)]decane
• Trimethylenenorbornane
• Tricyclo[5.2.1.0(2,6)]decane
• G68205
• Endo-tricyclo[5.2.1.0(2.6)]decane
• Tricyclo(5.2.1.02,6)decane
• DTXSID60859773
• endo-Tricyclo[5.2.1.0(2,6)]decane
• EINECS 220-586-3
• 4,7-Methano-1H-indene, octahydro-
• (1R,2R,6S,7S)-tricyclo[5.2.1.0(2),]decane
• AI3-51352
• Tetrahydric dicyclopentadiene
• AKOS015918132
• TRICYCLO[5.2.1.0(2),?]DECANE
• tricyclo[5.2.1.0(2),]decane
• NS00020504
• (3aalpha,4alpha,7alpha,7aalpha)-Octahydro-4,7-methano-1H-indene
• Q-201814
• tricyclo[5.2.1.0,decane
• CS-0271508
• NSC22464
• EINECS 227-851-2
• A869062
• endo-Tetrahydrodicyclopentadiene
• tricyclo [5.2.1.02,6 ] decane
• Bicyclo[2.2.1]heptane,3-(1,3-propanediyl)-
• AM84877
• Tricyclo[5.2.1.02,6]decane
• tricyclo[5.2.1.0,2,6]decane
• exo-3,4,8,9-Tetrahydrodicyclopentadiene
• T0409
• EN300-7539455
• CAA82583
• NS00082768
• 4,7-Methano-1H-indene, octahydro-, (3a.alpha.,4.beta.,7.beta.,7a.alpha.)-
• Norbornane,3-trimethylene-
• exo-Tricyclo[5.2.1.0(2,6)]decane
• NSC-22464
• T1994
• 6004-38-2
• 4,7-Methano-1H-indene, octahydro-, (3a.alpha.,4.alpha.,7.alpha.,7a.alpha.)-
• tricyclo[5.2.1.02,6 ] decane

• Inchi： 1S/C10H16/c1-2-9-7-4-5-8(6-7)10(9)3-1/h7-10H,1-6H2
• InChI Key： LPSXSORODABQKT-UHFFFAOYSA-N
• SMILES： C12CCCC1C1CCC2C1

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.8

Experimental Properties

• Color/Form: Clean, colorless solution
• Density: 0.976±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-78 ºC
• Boiling Point: 120 ºC (20-30 Torr)
• Flash Point: 40.6±0.0 ºC,
• Refractive Index: 1.4860 (estimate)
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 0
• LogP: 2.83260
• Vapor Pressure: 0.7±0.2 mmHg at 25°C

Tetrahydrodicyclopentadiene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on Tetrahydrodicyclopentadiene

Comprehensive Guide to Tetrahydrodicyclopentadiene (CAS No. 6004-38-2): Properties, Applications, and Market Insights

Tetrahydrodicyclopentadiene (CAS No. 6004-38-2), often abbreviated as THDCPD, is a hydrogenated derivative of dicyclopentadiene (DCPD). This high-energy-density compound has garnered significant attention in industries ranging from aerospace to specialty chemicals due to its unique molecular structure and versatile properties. As researchers and engineers increasingly seek sustainable alternatives to traditional materials, THDCPD emerges as a compelling option with its balance of performance characteristics and environmental considerations.

The chemical structure of Tetrahydrodicyclopentadiene features two fused cyclopentane rings with additional hydrogenation, resulting in improved stability compared to its parent compound. This structural modification enhances its thermal stability while maintaining the high energy content that makes it valuable for propulsion applications. Recent studies highlight its potential as a high-performance fuel additive, particularly in scenarios where energy density and storage stability are paramount concerns.

One of the most significant applications of THDCPD lies in the field of advanced polymer production. When used as a monomer, it contributes to the creation of high-temperature resistant resins with exceptional mechanical properties. These materials find use in demanding environments such as automotive components, electronic encapsulants, and industrial coatings. The growing demand for lightweight, durable materials in electric vehicle manufacturing has particularly driven interest in Tetrahydrodicyclopentadiene-based polymers.

From a synthesis perspective, 6004-38-2 is typically produced through the catalytic hydrogenation of dicyclopentadiene under controlled conditions. The process requires careful optimization to achieve the desired degree of hydrogenation while minimizing unwanted side reactions. Recent advancements in green chemistry approaches have focused on developing more efficient catalysts and reducing energy consumption during production, aligning with global sustainability initiatives.

The physical properties of Tetrahydrodicyclopentadiene make it particularly interesting for formulation scientists. With a density of approximately 0.98 g/cm³ and a boiling point around 190°C, it offers favorable handling characteristics compared to many alternative compounds. Its relatively low viscosity and excellent solubility in common organic solvents facilitate its incorporation into various formulations, from adhesives to specialty lubricants.

In the realm of energy storage, researchers are exploring THDCPD as a potential component in advanced battery systems. Its ability to undergo reversible hydrogenation-dehydrogenation cycles suggests possible applications in chemical hydrogen storage technologies. This aligns with current market trends focusing on renewable energy storage solutions and the hydrogen economy, making 6004-38-2 a compound of growing commercial interest.

Market analysis indicates steady growth in demand for Tetrahydrodicyclopentadiene, particularly in Asia-Pacific regions where manufacturing sectors are expanding rapidly. The compound's versatility has led to its adoption across multiple industries, creating a robust supply chain with several global manufacturers offering technical-grade and high-purity versions. Pricing trends reflect its specialty chemical status, with values typically higher than commodity hydrocarbons but justified by its performance advantages.

Environmental and safety considerations for THDCPD follow standard hydrocarbon handling protocols. While not classified as acutely toxic, proper ventilation and personal protective equipment are recommended during handling. The compound's biodegradation profile and ecotoxicity data have become increasingly important evaluation criteria as industries move toward more sustainable chemical selections.

Future research directions for 6004-38-2 include exploring its potential in circular economy applications. Scientists are investigating methods to recover and regenerate Tetrahydrodicyclopentadiene from end-of-life products, as well as developing bio-based production routes. These innovations could significantly enhance the compound's sustainability profile and open new market opportunities in green chemistry sectors.

For formulation chemists and product developers, understanding the compatibility of THDCPD with other materials is crucial. The compound demonstrates good stability with most metals and elastomers, though long-term compatibility testing is recommended for specific applications. Its reactivity profile allows for various chemical modifications, enabling the creation of tailored derivatives for specialized uses.

Analytical characterization of Tetrahydrodicyclopentadiene typically employs techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. Quality control parameters focus on purity levels, residual catalyst content, and the absence of undesirable byproducts. Advanced analytical methods are being developed to meet the increasing demand for high-purity grades in sensitive applications.

In conclusion, Tetrahydrodicyclopentadiene (CAS No. 6004-38-2) represents a versatile and technologically relevant compound with expanding applications across multiple industries. Its unique combination of chemical stability, energy content, and material properties positions it as a valuable component in next-generation formulations. As research continues to uncover new potential uses and improved production methods, THDCPD is poised to play an increasingly important role in advanced material science and energy technology solutions.